Cas no 69604-01-9 (Ethyl 4-nitrobenzofuran-2-carboxylate)
69604-01-9 structure
Product Name:Ethyl 4-nitrobenzofuran-2-carboxylate
CAS No:69604-01-9
MF:C11H9NO5
MW:235.192863225937
MDL:MFCD13192309
CID:1039494
PubChem ID:70701112
Update Time:2025-04-20
Ethyl 4-nitrobenzofuran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-nitrobenzofuran-2-carboxylate
- Ethyl 4-nitro-1-benzofuran-2-carboxylate
- AK104806
- ANW-70976
- CTK8C4035
- KB-253440
- Ethyl4-nitrobenzofuran-2-carboxylate
- P16701
- DTXSID00743889
- 4-NITRO-2-BENZOFURANCARBOXYLIC ACID ETHYL ESTER
- 69604-01-9
- DB-370418
-
- MDL: MFCD13192309
- Inchi: 1S/C11H9NO5/c1-2-16-11(13)10-6-7-8(12(14)15)4-3-5-9(7)17-10/h3-6H,2H2,1H3
- InChI Key: DIAZDDCAVONYDR-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=CC2C(=CC=CC1=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 235.04807239g/mol
- Monoisotopic Mass: 235.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 85.3Ų
Ethyl 4-nitrobenzofuran-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019092708-1g |
Ethyl 4-nitrobenzofuran-2-carboxylate |
69604-01-9 | 95% | 1g |
$403.20 | 2023-09-01 | |
| Chemenu | CM153622-1g |
ethyl 4-nitrobenzofuran-2-carboxylate |
69604-01-9 | 95% | 1g |
$445 | 2021-06-09 | |
| Chemenu | CM153622-1g |
ethyl 4-nitrobenzofuran-2-carboxylate |
69604-01-9 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Crysdot LLC | CD11070865-1g |
Ethyl 4-nitrobenzofuran-2-carboxylate |
69604-01-9 | 95+% | 1g |
$470 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660483-250mg |
Ethyl 4-nitrobenzofuran-2-carboxylate |
69604-01-9 | 98% | 250mg |
¥2311.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660483-1g |
Ethyl 4-nitrobenzofuran-2-carboxylate |
69604-01-9 | 98% | 1g |
¥4863.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660483-5g |
Ethyl 4-nitrobenzofuran-2-carboxylate |
69604-01-9 | 98% | 5g |
¥15806.00 | 2024-05-03 | |
| eNovation Chemicals LLC | Y0999375-5g |
ethyl 4-nitrobenzofuran-2-carboxylate |
69604-01-9 | 95% | 5g |
$1280 | 2025-02-26 | |
| eNovation Chemicals LLC | Y0999375-5g |
ethyl 4-nitrobenzofuran-2-carboxylate |
69604-01-9 | 95% | 5g |
$1280 | 2025-02-24 | |
| eNovation Chemicals LLC | Y0999375-5g |
ethyl 4-nitrobenzofuran-2-carboxylate |
69604-01-9 | 95% | 5g |
$1280 | 2024-08-02 |
Ethyl 4-nitrobenzofuran-2-carboxylate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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